Cas no 478040-49-2 (methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate)

• Product Name: methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate
• CAS No: 478040-49-2
• CID: 4653160
• Update Time: 2025-06-11

methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate
• METHYL 2-(1,1-DIOXO-1LAMBDA6,4-THIAZINAN-4-YL)-3-PHENYLPROPANOATE

Additional information on methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate

Comprehensive Overview of Methyl 2-(1,1-Dioxo-1lambda6-Thiomorpholin-4-yl)-3-Phenylpropanoate (CAS No. 478040-49-2)

Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a thiomorpholine core and a phenylpropanoate ester group, makes it a subject of interest for drug discovery and material science applications. With the growing demand for novel bioactive molecules, this compound has garnered attention due to its potential role in modulating biological pathways.

The compound's CAS number 478040-49-2 serves as a critical identifier in regulatory and research databases, ensuring precise tracking in scientific literature. Researchers often explore its synthetic routes, physicochemical properties, and bioactivity profiles to evaluate its utility in medicinal chemistry. Recent trends highlight its relevance in targeting enzyme inhibition and receptor binding, aligning with the broader focus on precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the global push toward reducing hazardous solvents and minimizing waste in chemical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with industry standards.

From a commercial perspective, the compound's applications extend to intermediate synthesis for agrochemicals and specialty chemicals. Its structural versatility allows for derivatization, enabling the development of compounds with tailored properties. As the pharmaceutical industry increasingly focuses on small-molecule therapeutics, this compound's role as a building block for drug candidates continues to expand.

Frequently asked questions about CAS 478040-49-2 include inquiries about its solubility, storage conditions, and handling precautions. Researchers also seek information on its patent status and supplier availability, reflecting its niche yet growing market demand. Collaborative efforts between academia and industry are expected to further elucidate its potential, particularly in emerging fields like proteolysis-targeting chimeras (PROTACs) and bioconjugation.

In summary, methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-phenylpropanoate represents a compelling case study in modern chemical innovation. Its multifaceted applications, combined with rigorous scientific scrutiny, position it as a valuable asset in both research and industrial settings. Future studies will likely explore its mechanistic details and scalability, solidifying its place in the next generation of functional materials and therapeutics.